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In the landscape of modern medicinal chemistry and material science, the strategic
incorporation of fluorine atoms into organic scaffolds is a cornerstone of molecular design.
Fluorinated compounds often exhibit profoundly altered physicochemical and biological
properties, including metabolic stability, lipophilicity, and binding affinity.[1] 5-Fluoro-N,2-
dimethylaniline, a substituted aromatic amine, represents a valuable building block within this
class of molecules. Its unique arrangement of a fluorine atom, a methyl group on the aromatic
ring, and a methyl group on the nitrogen atom provides a nuanced profile of steric and

electronic properties.

This guide serves as a comprehensive technical overview of the physical and chemical
characteristics of 5-Fluoro-N,2-dimethylaniline. As experimental data for this specific isomer
is not widely published, we will apply established principles of physical organic chemistry and
draw upon data from structurally related analogs to provide a predictive and practical
framework for its handling, characterization, and application.

Section 1: Molecular Structure and Chemical
Identity
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A precise understanding of a molecule's structure is fundamental to predicting its behavior. 5-
Fluoro-N,2-dimethylaniline combines the features of a secondary aniline with aromatic
fluorination and methylation.

Key ldentifiers:

Chemical Name: 5-Fluoro-N,2-dimethylaniline

CAS Number: 881848-77-7[2][3]

Molecular Formula: CsH1oFN[2]

Molecular Weight: 139.17 g/mol [2]

The structure features a fluorine atom at the C5 position, a methyl group at the C2 position,
and a secondary N-methyl amine. The fluorine atom, being highly electronegative, acts as a
weak electron-withdrawing group by induction but a weak electron-donating group by
resonance. This electronic influence, combined with the steric bulk of the ortho-methyl group,
significantly modulates the reactivity and basicity of the amine nitrogen.

Caption: Molecular Structure of 5-Fluoro-N,2-dimethylaniline.

Section 2: Core Physicochemical Properties

Direct experimental values for many physical properties of 5-Fluoro-N,2-dimethylaniline are
not readily available. The following table summarizes known data and provides expert
estimations based on trends observed in analogous compounds such as 5-Fluoro-2-
methylaniline (CAS 367-29-3)[4] and N,N-dimethylaniline (CAS 121-69-7).[5][6]
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Property

Value | Predicted Value

Rationale / Analog Data

Appearance

Colorless to light yellow/orange

liquid or low-melting solid

Typical for aromatic amines,
which can oxidize and darken

over time.[5][7]

Melting Point

~ 25-35 °C (Predicted)

Lower than 5-Fluoro-2-
methylaniline (36 °C)[4] due to
N-methylation disrupting
crystal packing, but likely solid

at room temp.

Boiling Point

~190-210 °C (at 760 mmHgQ)
(Predicted)

Expected to be similar to or
slightly higher than N,N-
dimethylaniline (193-194 °C)[5]
[6] due to the added fluorine
and methyl group increasing

molecular weight.

Density

~1.0- 1.1 g/mL (Predicted)

Fluorination typically increases
density compared to non-
fluorinated analogs (N,N-
dimethylaniline: ~0.96 g/mL).
[6]

Solubility

Soluble in common organic
solvents (Ethanol, Acetone,
Chloroform, Ether).[8] Low

solubility in water.

The aromatic ring and methyl
groups confer nonpolar
character, while the secondary
amine offers some capacity for
hydrogen bonding. Water

solubility is expected to be low.

[5]

pKa (of conjugate acid)

~ 4.0 - 4.5 (Predicted)

The electron-withdrawing
fluorine atom is expected to
decrease the basicity of the
amine nitrogen compared to
N,N-dimethylaniline (pKa
~5.1).
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Section 3: A Practical Guide to Spectroscopic
Characterization

Verifying the identity and purity of 5-Fluoro-N,2-dimethylaniline is paramount. The following
section outlines the expected spectroscopic signatures and a logical workflow for
characterization.

Mol. Weight
=—————————————=" Connectivity
Sample of & J-Coupling ) Quantify A .
5-Fluoro-N,2-dimethylaniline Functional Structure Confirmed Purity Analysis (GC/HPLC)
— Groups

Click to download full resolution via product page

Caption: Standard workflow for the structural elucidation of an organic molecule.

Step-by-Step Characterization Protocol
e Mass Spectrometry (MS):

o Objective: Confirm molecular weight.

o Methodology: Prepare a dilute solution of the sample in a suitable volatile solvent (e.g.,
methanol or acetonitrile). Analyze using Electrospray lonization (ESI) in positive mode.

o Expected Result: A prominent molecular ion peak [M+H]* at m/z 140.1. The fragmentation
pattern would likely show losses of methyl groups.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:
o Objective: Elucidate the precise atomic connectivity and confirm isomeric purity.

o Methodology: Dissolve ~5-10 mg of the sample in 0.5 mL of a deuterated solvent (e.qg.,
CDCIs). Acquire tH, 13C, and °F NMR spectra.

o Predicted *H NMR Spectrum:
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» Aromatic Protons (3H): Three distinct signals in the ~6.5-7.5 ppm range. The protons
will exhibit complex splitting patterns due to both H-H and H-F coupling.

= N-H Proton (1H): A broad singlet, position variable, likely ~3.5-4.5 ppm.
» N-Methyl Protons (3H): A singlet (or doublet if coupled to N-H) around ~2.8-3.0 ppm.

» Ring-Methyl Protons (3H): A singlet around ~2.1-2.3 ppm.

o Predicted 3C NMR Spectrum:

» Aromatic Carbons: Eight distinct signals. The carbon directly attached to the fluorine
(C5) will show a large one-bond C-F coupling constant (*JCF = 240-260 Hz). Carbons
two (C4, C6) and three (C1, C3) bonds away will show smaller couplings.

» Methyl Carbons: Two distinct signals for the N-methyl and ring-methyl carbons.
o Predicted °F NMR Spectrum:

= A single resonance, likely appearing as a multiplet due to coupling with the aromatic
protons.

e Infrared (IR) Spectroscopy:
o Obijective: Identify key functional groups.

o Methodology: Analyze a thin film of the liquid sample between salt plates or using an ATR
accessory.

o Expected Absorption Bands:
= ~3400 cm~%: N-H stretch (characteristic of a secondary amine).
» ~2800-3000 cm~1: C-H stretches (aromatic and aliphatic).
» ~1600 cm~1: C=C aromatic ring stretches.

= ~1200-1300 cm~1; C-N stretch.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1437918?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» ~1100-1250 cm~—!: C-F stretch.

Section 4: Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for 5-Fluoro-N,2-dimethylaniline is not widely
available, the hazards can be inferred from close structural analogs like N,N-dimethylaniline
and other fluorinated anilines.[9] These compounds are generally toxic by inhalation, ingestion,
and skin contact, and may be suspected carcinogens.[9][10]

Mandatory Safe Handling Protocol

e Engineering Controls: Always handle this compound inside a certified chemical fume hood to
prevent inhalation of vapors.

» Personal Protective Equipment (PPE):
o Gloves: Wear chemically resistant gloves (e.g., nitrile or neoprene).
o Eye Protection: Use chemical safety goggles and a face shield.
o Lab Coat: A standard laboratory coat is required.

» Handling: Avoid direct contact with skin and eyes. Prevent inhalation of any vapors or mists.
Keep away from heat, sparks, and open flames, as related anilines can be combustible.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents and acids.

o Spill Response: In case of a spill, evacuate the area. Absorb the spill with an inert material
(e.g., vermiculite, sand) and place it in a sealed container for chemical waste disposal. Do
not allow the material to enter drains or waterways, as anilines can be toxic to aquatic life.
[11]

Conclusion: A Versatile Intermediate for Advanced
Applications
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5-Fluoro-N,2-dimethylaniline is a specialized chemical intermediate with significant potential

in research and development, particularly in the synthesis of pharmaceuticals and advanced

materials. Its physical characteristics—a low melting point, moderate boiling point, and

solubility in organic solvents—make it amenable to a variety of reaction conditions. The key to

its utility lies in the strategic placement of the fluoro and methyl groups, which provides

chemists with a tool to fine-tune molecular properties. By understanding its predicted

characteristics and adhering to rigorous safety and characterization protocols, researchers can

effectively leverage this compound to drive innovation in drug discovery and beyond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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